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Compound of Interest

Compound Name: Nonadecanoic Acid

Cat. No.: B056537

Essential Safety and Handling Guide for
Nonadecanoic Acid

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Nonadecanoic Acid (CAS No. 646-30-0) in a laboratory setting.
Adherence to these guidelines is crucial for ensuring the safety of all personnel and
maintaining a secure research environment.

Hazard Identification and Personal Protective Equipment
(PPE)

Nonadecanoic acid is classified as a substance that can cause skin irritation and serious eye
irritation.[1][2][3] In its powdered form, it can also cause respiratory irritation.[1] Therefore, the
use of appropriate personal protective equipment is mandatory to prevent exposure.

Minimum PPE Requirements:

o Eye and Face Protection: Safety glasses with side shields or chemical safety goggles are
required at all times to prevent contact with the eyes.[3][4] A face shield may be necessary if
there is a risk of splashing or significant dust generation.[3]

e Hand Protection: Chemical-resistant gloves, such as nitrile gloves, must be worn.[4] Gloves
should be inspected for integrity before each use and replaced if damaged.[5] Proper glove
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removal technique should be followed to avoid skin contact.[5]

o Skin and Body Protection: A laboratory coat must be worn to protect skin and personal
clothing.[3][4]

o Respiratory Protection: Under normal handling conditions with adequate ventilation,
respiratory protection is not generally required.[4] However, if dusts or aerosols are
generated, a NIOSH-approved particulate filter respirator should be used.[4][5]

Operational Plan: Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure risk and maintain the
chemical's integrity.

Handling Procedures:

Ventilation: Always work in a well-ventilated area. For procedures that may generate dust, a
chemical fume hood is recommended.[4]

e Avoid Inhalation and Contact: Avoid breathing dust or aerosols.[6][7] Prevent all contact with
skin and eyes.[6]

o Hygiene Practices: Wash hands thoroughly with soap and water after handling.[6][8] Do not
eat, drink, or smoke in the work area.[4]

o Spill Management: In case of a spill, avoid creating dust.[5] Sweep up the solid material and
place it into a suitable, closed container for disposal.[5][6]

Storage:
o Store in a tightly closed container in a dry and well-ventilated place.[5]

o Recommended long-term storage temperature is -20°C, and for short-term, 2-8°C.[5]

Emergency First-Aid Protocols

Immediate and appropriate first-aid measures are critical in the event of an exposure.
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 After Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.[5][6]

o After Skin Contact: Immediately remove contaminated clothing.[8] Wash the affected area
with plenty of soap and water.[6] If skin irritation occurs, get medical advice.[2][3]

o After Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
also under the eyelids.[6] Remove contact lenses if present and easy to do. Continue rinsing.
[3] Seek immediate medical attention.[6][8]

o After Swallowing: Do NOT induce vomiting.[8] Clean the mouth with water and seek
immediate medical attention.[6]

Disposal Plan

Waste from Nonadecanoic Acid is classified as hazardous waste and must be disposed of
accordingly.

o Waste Disposal: Dispose of the chemical and any contaminated materials in accordance with
local, regional, and national regulations.[1][2] Place waste in a suitable, closed, and labeled
container.

o Contaminated Packaging: Dispose of the container to a hazardous or special waste
collection point.[2]

Quantitative Data Summary

The following table summarizes key quantitative data for Nonadecanoic Acid.
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Property Value

CAS Number 646-30-0[1]

Molecular Formula C19H3802[9]

Molar Mass 298.50 g/mol [10]

Appearance White flakes or powder[6][10]
Melting Point 68 - 70 °C (154.4 - 158 °F)[6][10]
Boiling Point 297 °C (566.6 °F) at 100 mmHg[6]
Solubility in Water Insoluble[10]

Occupational Exposure Limits Not established[6]

Procedural Workflow and Diagrams

Personal Protective Equipment (PPE) Selection
Workflow

The following diagram illustrates the decision-making process for selecting the appropriate PPE
when handling Nonadecanoic Acid.
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Hazard Assessment

Assess Task:
- Potential for dust/aerosol generation?
- Potential for splashing?
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Caption: PPE selection workflow for Nonadecanoic Acid handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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